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For Researchers, Scientists, and Drug Development Professionals

Introduction

Brd-IN-3 is a potent and selective small molecule inhibitor of the bromodomain of P300/CBP-
associated factor (PCAF), also known as KAT2B. As an epigenetic reader, PCAF plays a
crucial role in transcriptional regulation by recognizing acetylated lysine residues on histones
and other proteins. Emerging evidence implicates PCAF in the regulation of key immunological
processes, including inflammation, macrophage polarization, and T cell differentiation. These
application notes provide an overview of the potential uses of Brd-IN-3 in immunology research
and detailed protocols for its application in cellular assays.

Mechanism of Action

Brd-IN-3 specifically targets the bromodomain of PCAF, preventing it from binding to acetylated
lysine residues. This disruption of PCAF's "reading” function interferes with the recruitment of
transcriptional machinery to target gene promoters, thereby modulating the expression of
genes involved in immune responses. Notably, PCAF has been shown to regulate the NF-kB
signaling pathway, influence macrophage polarization, and play a role in the differentiation of
regulatory T cells (Tregs). By inhibiting PCAF, Brd-IN-3 offers a valuable tool for investigating
these and other immunological phenomena.

Quantitative Data
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The inhibitory activity of Brd-IN-3 and its analogs has been characterized against a panel of
bromodomains. The following table summarizes key quantitative data from the primary

literature[1].
Compound Target Bromodomain IC50 (nM)
Brd-IN-3 ((R,R)-36n) PCAF 711]
Brd-IN-3 ((R,R)-36n) GCN5 >1000
Brd-IN-3 ((R,R)-36n) FALZ >1000
Brd-IN-3 ((R,R)-36n) BRD4(1) >10000
Brd-IN-3 ((R,R)-36n) CREBBP >10000

Signaling Pathways
PCAF in NF-kB Signaling

PCAF is known to be a co-activator of the NF-kB pathway. It can acetylate the p65 subunit of
NF-kB, which is crucial for its transcriptional activity. Inhibition of PCAF with Brd-IN-3 is
hypothesized to reduce the expression of NF-kB target genes, which include many pro-
inflammatory cytokines like TNF-a and IL-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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